2-Chloro-6,7-difluoro-3-methylquinoxaline

• Molecular Formula: C9H5ClF2N2
• Molecular Weight: 214.60 g/mol
• IUPAC Name: 2-chloro-6,7-difluoro-3-methylquinoxaline
• InChI: InChI=1S/C9H5ClF2N2/c1-4-9(10)14-8-3-6(12)5(11)2-7(8)13-4/h2-3H,1H3
• InChI Key: AUBUYGBNKAPVLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC(=C(C=C2N=C1Cl)F)F

Description

2-Chloro-6,7-difluoro-3-methylquinoxaline is a useful research compound. Its molecular formula is C9H5ClF2N2 and its molecular weight is 214.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-6,7-difluoro-3-methylquinoxaline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-6,7-difluoro-3-methylquinoxaline including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

6,7-Difluoro-3-methyl-1H-quinoxalin-2-one (2 g, prepared from 4,5-difluoro-1,2-phenylene-diamine and pyruvic acid according to general procedure (A), step 1) was mixed with POCl3 (20 ml) and 4-dimethylaminopyridine (10 mol %) and the mixture was refluxed for 2 hours. The mixture was allowed to cool and poured onto ice (300 ml), filtered and washed with water to afford the title compound.